Cas no 20422-02-0 (1H-Azepine, 1-hexylhexahydro-)

• Product name: 1H-Azepine, 1-hexylhexahydro-
• CAS No: 20422-02-0
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 1393677
• PubChem ID: 12905717

1H-Azepine, 1-hexylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-hexylhexahydro-
• 1-hexylazepane
• 20422-02-0
• 1-hexyl-azepane
• N-hexylhexahydroazepine
• DTXSID20512635
• SCHEMBL4655516

• Inchi： InChI=1S/C12H25N/c1-2-3-4-7-10-13-11-8-5-6-9-12-13/h2-12H2,1H3
• InChI Key： CNAVQNCUXDPHPV-UHFFFAOYSA-N
• SMILES： CCCCCCN1CCCCCC1

Computed Properties

• Exact Mass: 183.19885
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 3.24